1H and 13C NMR chemical shifts for[2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid
1H and 13C NMR chemical shifts for[2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid
An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid
Abstract: This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts for [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid, a compound of interest in synthetic chemistry and drug development. In the absence of directly published spectral data, this document leverages established principles of NMR spectroscopy and data from analogous structures to present a detailed predictive analysis. Furthermore, it offers a robust, field-proven experimental protocol for researchers to acquire and interpret high-quality NMR spectra for this and similar phenolic boronic acids. The guide is designed for researchers, scientists, and drug development professionals, offering both predictive insights and a practical framework for the empirical structural verification of the target molecule.
Introduction: The Role of NMR in Characterizing Phenylboronic Acids
Phenylboronic acids are a cornerstone of modern organic synthesis, most notably for their role in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction. Their utility extends into medicinal chemistry and chemical biology, where they serve as enzyme inhibitors, sensors for carbohydrates, and components in drug delivery systems.[1] The precise structural characterization of these molecules is paramount to understanding their reactivity and function.
Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for the unambiguous structural elucidation of organic molecules in solution.[2] For a substituted phenylboronic acid like [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid, NMR provides critical information on the substitution pattern of the aromatic ring, the integrity of the functional groups (hydroxyl, isopropyl, and boronic acid), and the overall purity of the sample.
However, acquiring high-quality NMR spectra for boronic acids can present challenges. These compounds have a propensity to form cyclic, trimeric anhydrides known as boroxines, especially when stored as solids or dissolved in aprotic, non-coordinating solvents.[3] This oligomerization can lead to significant peak broadening and complex, often unintelligible, spectra. Additionally, the boron atom (specifically the ¹¹B and ¹⁰B isotopes) possesses a nuclear quadrupole moment, which can cause rapid relaxation of the directly attached carbon atom, leading to a very broad or entirely unobservable signal in the ¹³C NMR spectrum.[4] This guide addresses these challenges by providing a predictive framework for spectral interpretation and a detailed protocol designed to yield clear, monomeric-state spectra.
Molecular Structure and Predicted NMR Assignments
To facilitate a clear discussion of the NMR spectra, the atoms in [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid are numbered as shown in the diagram below.
Caption: Molecular structure of [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid with IUPAC numbering for NMR assignment.
Predicted ¹H NMR Spectrum
The predicted ¹H NMR chemical shifts are based on the additive effects of the hydroxyl (-OH), isopropyl (-CH(CH₃)₂), and boronic acid [-B(OH)₂] substituents on the aromatic ring. The use of a hydrogen-bond-accepting solvent like DMSO-d₆ is assumed, which allows for the observation of exchangeable protons from the hydroxyl and boronic acid groups.
| Proton Assignment | Predicted δ (ppm) | Predicted Multiplicity | Coupling Constant (J) | Rationale |
| Ar-OH | 9.5 - 10.5 | Broad Singlet (br s) | N/A | Phenolic proton, chemical shift is concentration and temperature dependent. Broadened by exchange. |
| B(OH)₂ | 7.5 - 8.5 | Broad Singlet (br s) | N/A | Boronic acid protons, readily exchange with water. Shift and intensity can vary.[4] |
| H-6 | ~7.6 | Doublet (d) | J ≈ 2.0 Hz | Ortho to the boronic acid group and meta to the hydroxyl group. Split by H-4 (meta-coupling). |
| H-4 | ~7.2 | Doublet of Doublets (dd) | J ≈ 8.5, 2.0 Hz | Ortho to the isopropyl group and ortho to H-3. Split by H-3 (ortho-coupling) and H-6 (meta-coupling). |
| H-3 | ~6.8 | Doublet (d) | J ≈ 8.5 Hz | Ortho to the strongly electron-donating hydroxyl group, resulting in a significant upfield shift. Split by H-4. |
| CH (isopropyl) | 2.8 - 3.0 | Septet (sept) | J ≈ 7.0 Hz | Methine proton of the isopropyl group, split by the six equivalent methyl protons. |
| CH₃ (isopropyl) | ~1.2 | Doublet (d) | J ≈ 7.0 Hz | Six equivalent methyl protons, split by the single methine proton. |
Predicted ¹³C NMR Spectrum
The ¹³C NMR chemical shifts are predicted based on the electronic effects of the substituents. The carbon atom directly attached to the boron (C-1) may be difficult to observe due to quadrupolar broadening from the adjacent boron nucleus.[4]
| Carbon Assignment | Predicted δ (ppm) | Rationale |
| C-2 (C-OH) | 155 - 160 | Aromatic carbon attached to the strongly deshielding oxygen atom. |
| C-5 (C-isopropyl) | 145 - 150 | Aromatic carbon attached to the isopropyl group. |
| C-4 | 128 - 132 | Aromatic CH ortho to the isopropyl group. |
| C-6 | 125 - 130 | Aromatic CH ortho to the boronic acid group. |
| C-3 | 115 - 120 | Aromatic CH ortho to the hydroxyl group, significantly shielded. |
| C-1 (C-B) | 130 - 135 | Aromatic carbon attached to boron. Signal may be broad or unobserved. |
| CH (isopropyl) | 33 - 35 | Isopropyl methine carbon. |
| CH₃ (isopropyl) | 23 - 25 | Isopropyl methyl carbons (equivalent). |
Experimental Protocol for NMR Data Acquisition
This section provides a detailed, self-validating protocol for acquiring high-quality ¹H and ¹³C NMR spectra of the title compound. The causality behind each experimental choice is explained to ensure reproducibility and accuracy.
Rationale for Experimental Design
-
Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d₆) is the recommended solvent. Its high polarity readily dissolves the phenolic boronic acid, while its ability to act as a hydrogen bond acceptor slows down the chemical exchange of the -OH and -B(OH)₂ protons. This allows them to be observed as distinct, albeit often broad, signals.[4] Alternatives like methanol-d₄ can also be effective at breaking up oligomers but may lead to faster proton exchange, potentially obscuring the hydroxyl signals.[3]
-
Sample Concentration: A concentration of 5-10 mg in 0.6-0.7 mL of solvent is optimal.[5] This range is sufficient to obtain a good signal-to-noise ratio in a reasonable number of scans without promoting significant concentration-dependent shifts or aggregation.
-
Internal Standard: Tetramethylsilane (TMS) is the standard reference (δ = 0.00 ppm). However, for convenience, the residual solvent signal of DMSO-d₆ (δ ≈ 2.50 ppm for ¹H; δ ≈ 39.52 ppm for ¹³C) can be used for calibration.[6]
Step-by-Step Acquisition Workflow
The following diagram illustrates the logical flow of the experimental process from sample preparation to final data analysis.
Caption: Recommended experimental workflow for the NMR analysis of [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid.
Recommended Spectrometer Parameters
The following parameters are provided as a starting point for a 400 MHz spectrometer. Adjustments may be necessary based on the specific instrument and sample concentration.
| Parameter | ¹H Experiment | ¹³C Experiment | Justification |
| Spectrometer Frequency | 400 MHz | 101 MHz | Standard high-field instrument for good resolution. |
| Pulse Program | zg30 | zgpg30 | Standard 30° pulse for ¹H; 30° pulse with proton decoupling for ¹³C. |
| Spectral Width (SW) | 16 ppm (-2 to 14 ppm) | 240 ppm (-20 to 220 ppm) | Encompasses all expected signals from aliphatic to exchangeable protons and all carbons. |
| Acquisition Time (AQ) | ~2.0 s | ~1.0 s | Provides adequate digital resolution. |
| Relaxation Delay (D1) | 2.0 s | 5.0 s | A longer delay for ¹³C ensures more accurate signal integration, especially for quaternary carbons and the C-B carbon. |
| Number of Scans (NS) | 16 - 64 | 1024 - 4096 | Sufficient for good S/N on ¹H. ¹³C requires more scans due to its low natural abundance. |
Advanced Data Interpretation: Confirming Assignments
While 1D spectra provide the primary chemical shift and multiplicity data, two-dimensional (2D) NMR experiments are essential for unambiguous assignment, especially in complex molecules.
-
COSY (Correlation Spectroscopy): This experiment reveals proton-proton (¹H-¹H) coupling networks. For the title compound, it would show correlations between H-3 and H-4, H-4 and H-6, and between the isopropyl CH and CH₃ protons, confirming their connectivity.
-
HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons directly to their attached carbons (¹H-¹³C one-bond correlation). It would definitively link H-3 to C-3, H-4 to C-4, H-6 to C-6, and the isopropyl protons to their respective carbons.
-
HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons over two or three bonds. It is invaluable for assigning quaternary carbons. For instance, the isopropyl methyl protons (¹H) would show a correlation to the C-5 aromatic carbon, confirming the attachment point of the isopropyl group.
Conclusion
This technical guide provides a robust framework for understanding and obtaining the ¹H and ¹³C NMR spectra of [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid. By combining predictive analysis based on established chemical principles with a detailed, reasoned experimental protocol, researchers are equipped to perform confident structural verification. The recommended use of DMSO-d₆ as a solvent and the application of both 1D and 2D NMR techniques constitute a best-practice approach for overcoming common challenges associated with boronic acid analysis, ensuring data of the highest quality and integrity for applications in research and drug development.
References
- Benchchem. (n.d.). Application Notes and Protocols for Identifying Oxidoboron Intermediates using NMR Spectroscopy.
- Raines Lab. (n.d.). Boronic acid with high oxidative stability and utility in biological contexts.
- ResearchGate. (n.d.). ¹³C NMR chemical shifts of fluorinated phenylboronic acids and benzoxaboroles.
- The Royal Society of Chemistry. (2012). Suzuki-Miyaura Cross–Couplings of Secondary Benzylic and Allylic Boronic Esters Supplemental Information.
- ACS Publications. (2022). ¹¹B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid–Diol Condensations. The Journal of Organic Chemistry.
- ACS Publications. (2022). ¹¹B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid–Diol Condensations. The Journal of Organic Chemistry.
- University of Bath's research portal. (2015). Simple Boronic Acid Based NMR Protocols for Determining the Enantiomeric Excess of Chiral Amines, Hydroxylamines and Diols.
- Wiley-VCH. (2008). Supporting Information.
- Reddit. (2017). Recording NMR spectra for aryl boronic acids - overcoming oligomerization.
- ACS Publications. (2025). Leveraging ¹¹B NMR for Optimization of Boronic Acid–Diol Complexation: Insights for SERS-Based Diol Detection. Analytical Chemistry.
- TCI Chemicals. (n.d.). ¹H-NMR for 4-(Dimethylamino)phenylboronic Acid.
- MDPI. (2025). Complete Assignments of ¹H and ¹³C NMR Chemical Shift Changes Observed upon Protection of Hydroxy Group in Borneol and Isoborneol and Their DFT Verification.
- ACS Publications. (2022). ¹¹B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid–Diol Condensations. The Journal of Organic Chemistry.
- Balci, M. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier.
